N-ethyl-3-(4-ethylphenyl)propanamide

• IUPAC Name: N-ethyl-3-(4-ethylphenyl)propanamide
• InChI: InChI=1S/C13H19NO/c1-3-11-5-7-12(8-6-11)9-10-13(15)14-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,14,15)
• InChI Key: FJWKUUWDUHJAOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CCC(=O)NCC
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-Ethyl-3-(4-ethylphenyl)propanamide is a synthetic organic compound characterized by a propanamide backbone substituted with an ethyl group on the amide nitrogen and a 4-ethylphenyl group at the β-position. Its molecular formula is C₁₄H₂₁NO, with a molar mass of 219.33 g/mol.

Comparison with Similar Compounds

The following analysis compares N-ethyl-3-(4-ethylphenyl)propanamide with structurally related propanamide derivatives, focusing on substituent effects, physicochemical properties, and biological activities.

Structural and Functional Group Variations

Table 1: Key Structural Differences

Compound Name	Substituents	Key Functional Groups	Evidence ID
This compound	Ethyl (amide N), 4-ethylphenyl (β-position)	Amide, alkyl
3-Chloro-N-(4-ethylphenyl)propanamide	Chlorine (β-position), 4-ethylphenyl (amide N)	Amide, chloroalkyl
N-(5-(4-Fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide	Thiazole ring, 4-fluorophenyl, furan	Amide, heterocycle, fluoro
3-(4-Hydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]propanamide	Hydroxyl (phenyl and ethyl groups)	Amide, phenolic OH
N-(4-Chloro-2-methylphenyl)-3-[4-(isobutylsulfamoyl)phenyl]propanamide	Chloro, methyl, isobutylsulfamoyl	Amide, sulfonamide, chloro
3-(tert-Butylperoxy)-N-ethyl-3-(4-(trifluoromethyl)phenyl)propanamide	tert-Butylperoxy, trifluoromethyl	Amide, peroxide, CF₃

Physicochemical Properties

• Lipophilicity: The ethyl groups in this compound enhance lipophilicity compared to hydroxylated analogs (e.g., ), which exhibit higher polarity and water solubility due to phenolic -OH groups .

• Stability :

  • Peroxide-containing derivatives (e.g., ) are prone to decomposition under heat or light, unlike the stable alkyl-substituted target compound .
  • Sulfonamide-containing compounds () may exhibit higher thermal stability due to strong hydrogen-bonding interactions .